Cas no 1445951-05-2 (Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo2,3-cpyrrole-5(3H)-carboxylate)

• Product Name: Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo2,3-cpyrrole-5(3H)-carboxylate
• CAS No: 1445951-05-2
• MF: C₁₂H₂₀INO₃
• MW: 353.196576118469
• CID: 4605131
• Update Time: 2025-10-31

Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo2,3-cpyrrole-5(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate
• Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate(WX111319)
• Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo2,3-cpyrrole-5(3H)-carboxylate

• Inchi： 1S/C12H20INO3/c1-12(2,3)17-11(15)14-6-8-4-9(5-13)16-10(8)7-14/h8-10H,4-7H2,1-3H3/t8-,9-,10+/m1/s1
• InChI Key： SVZZQMWNBGDULD-BBBLOLIVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@]2([H])C[C@H](CI)O[C@@]2([H])C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo2,3-cpyrrole-5(3H)-carboxylate

Recent Advances in the Study of Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate (CAS: 1445951-05-2)

The compound Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate (CAS: 1445951-05-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex bicyclic structure and functional groups, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

One of the key findings in recent research is the role of this compound in the synthesis of novel inhibitors targeting viral proteases. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The researchers utilized a combination of molecular docking and kinetic assays to identify the optimal structural modifications for enhancing binding affinity and selectivity.

Another significant advancement involves the application of this compound in the synthesis of small-molecule modulators for G-protein-coupled receptors (GPCRs). A recent paper in ACS Chemical Biology highlighted its utility as a key intermediate in the construction of biased ligands for the adenosine A2A receptor. The study revealed that the iodomethyl group in the molecule provides a strategic handle for further functionalization, enabling the introduction of diverse pharmacophores to fine-tune receptor signaling.

In addition to its applications in drug discovery, recent synthetic methodologies have focused on improving the efficiency and scalability of producing Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate. A publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that significantly reduces the number of steps and improves overall yield. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

Overall, the latest research underscores the importance of Racemic-(2S,3aS,6aS)-tert-butyl 2-(iodomethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate as a valuable building block in medicinal chemistry. Its unique structural features and reactivity profile continue to inspire innovative applications in drug design and development. Future studies are expected to explore its potential in other therapeutic areas, such as oncology and neurodegenerative diseases, further expanding its utility in the pharmaceutical industry.